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Chemical and Physical Properties

The table below summarizes the key identifiers and physical properties of the two compounds for a direct

comparison.
Property 2-Aminofluorene (2-AF) 2-Amino-9-fluorenone
IUPAC Name 9H-Fluoren-2-amine [1] 2-amino-9H-fluoren-9-one [2]
CAS RN 153-78-6 [1] 3096-57-9 [2]
Molecular Ci3HaiN [1] C13HoNO [2] [3]
Formula

Molecular Weight

Appearance

Melting Point

Solubility in
Water

181.24 g-mol~* [1]

White to tan solid [1]

125-132 °C [1]

< 0.1 g/100 mL (at 19.5 °C) [1]

195.22 g-mol~t [2] [3]

Information not available in search results

Information not available in search results

Information not available in search results
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Property 2-Aminofluorene (2-AF) 2-Amino-9-fluorenone

SMILES C1CCC2=CC(=CC=C2C1=N)O NC1=CC=C2C3=CC=CC=C3C(=0)C2=C1 [2]
[3]

Biological Activity and Research Applications

Both compounds are recognized for their significant biological activity and are primarily used in research

settings as model compounds to study carcinogenesis and genotoxicity.

Aspect 2-Aminofluorene (2-AF) 2-Amino-9-fluorenone
Primary Research Model carcinogen and mutagen [1]. Information not available in search
Use results; its parent structure, fluorenone,

is a common scaffold in drug discovery

[4].

Carcinogenicity & Known carcinogen and mutagen [1] Information not available in search
Mutagenicity [5]. Its metabolite, 2-AAF, is also a results.
potent carcinogen [6] [1].

Mechanism of Metabolic activation leads to DNA- Information not available in search
Toxicity adduct-forming metabolites, causing results.
frameshift mutations [1].

| Key Metabolites | - 2-Acetylaminofluorene (2-AAF)

e N-Hydroxy-2-acetylaminofluorene (N-OH-2-AAF)
¢ N-Hydroxy-2-aminofluorene (N-OH-2-AF) [6] [1] | Information not available in search results. |

Experimental Protocols for Genotoxicity Assessment

The following are standard protocols used to study the genotoxicity of compounds like 2-aminofluorene and

its metabolites.
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Salmonella/Microsome Mutagenicity Assay (Ames Test)

This test is used to identify substances that can cause genetic mutations.

e Objective: To determine the mutagenic potential of a compound using Salmonella typhimurium
bacteria [7].

¢ Principle: Mutagenic compounds induce reversions in histidine-dependent bacterial strains (e.g.,
TA1538, TA98), allowing them to grow in a histidine-deficient medium [7].

e Procedure:

o S9 Preparation: The metabolic activation system (S9) is prepared from the liver homogenate of
rodents (e.g., rats) that may be pre-treated with an enzyme inducer like Aroclor 1254 or
phenobarbital [7].

o Treatment: The test compound (e.g., 2-AF) is incubated with the bacterial strain and the S9
mix.

o Analysis: After incubation, the number of revertant colonies is counted. A significant increase
compared to the control indicates mutagenicity [7].

The workflow of the Ames Test can be visualized as follows:

El'est Compound (e.qg., 2-AFD

Incubation Mixture

Plate on Histidine-
Deficient Medium
Count Revertant Colonies

Click to download full resolution via product page

In Vitro Comet Assay (in 3D Reconstructed Human Skin)
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This assay is used to detect DNA damage, such as strand breaks, in individual cells.

e Objective: To assess the DNA-damaging potential of topically applied chemicals [6].
¢ Principle: Cells embedded in agarose are lysed, subjected to electrophoresis, and stained. DNA with
strand breaks migrates further, forming a "comet tail." [6]
e Procedure:
o Tissue Model: Use a 3D reconstructed human skin model (e.g., Phenion Full-Thickness skin
tissue) [6].
o Treatment: Apply the test compound topically to the skin tissue. For pro-carcinogens like 2-
AAF, multiple applications over 24-48 hours may be needed to induce metabolic enzymes [6].

o DNA Analysis: Harvest cells, process them for the comet assay, and score DNA damage by
measuring comet tail length or intensity [6].

Metabolic Activation Pathway of 2-Aminofluorene

The metabolic pathway that activates 2-Aminofluorene into its ultimate DNA-damaging species is complex.

The diagram below illustrates the key steps and enzymes involved.
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Toxicity and Safety Profiles

Both compounds are hazardous and require careful handling in a laboratory setting.
Compound

GHS Hazards
2-Aminofluorene

Precautionary Measures
Warning; H341 (Suspected of causing genetic

defects), H351 (Suspected of causing cancer) [1].

P201, P280, P308+P313
[1].
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Compound GHS Hazards Precautionary Measures
2-Amino-9- Information not available in search results. Information not available in
fluorenone search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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